Cas no 102349-42-8 ((3R,3aS,6Z,9S,10E,11aS)-3a,4,5,8,9,11a-Hexahydro-9-hydroxy-6-(hydroxymethyl)-3,10-dimethylcyclodeca[b]furan-2(3H)-one)

• Product Name: (3R,3aS,6Z,9S,10E,11aS)-3a,4,5,8,9,11a-Hexahydro-9-hydroxy-6-(hydroxymethyl)-3,10-dimethylcyclodeca[b]furan-2(3H)-one
• CAS No: 102349-42-8
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 221694
• Update Time: 2024-02-29

(3R,3aS,6Z,9S,10E,11aS)-3a,4,5,8,9,11a-Hexahydro-9-hydroxy-6-(hydroxymethyl)-3,10-dimethylcyclodeca[b]furan-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-9-hydroxy-6-(hydroxymethyl)-3,10-dimethyl-,(3R,3aS,6Z,9S,10E,11aS)-
• (3R,3aS,6Z,9S,10E,11aS)-3a,4,5,8,9,11a-Hexahydro-9-hydroxy-6-(hydroxymethyl)-3,10-dimethylcyclodeca[b]furan-2(3H)-one
• Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-9-hydroxy-6-(hydroxymethyl)-3,10-dimethyl-,[3R-(3R*,3aS*,6Z,9S*,10E,11aS*)]-
• Shonachalin C
• CID 97548368

• Inchi： 1S/C15H22O4/c1-9-7-14-12(10(2)15(18)19-14)5-3-11(8-16)4-6-13(9)17/h4,7,10,12-14,16-17H,3,5-6,8H2,1-2H3/b9-7-,11-4+/t10-,12+,13+,14-/m1/s1
• InChI Key： KUERQAIAYCRGOB-QKBHAPPPSA-N
• SMILES： O1C([C@H](C)[C@@H]2CCC(CO)=CC[C@@H](C(C)=C[C@@H]12)O)=O |c:9,14|

Computed Properties

• Exact Mass: 266.152
• Monoisotopic Mass: 266.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 0.212

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives